Cas no 30064-28-9 (3,4,5-trichlorobenzene-1,2-diamine)

3,4,5-Trichlorobenzene-1,2-diamine is a chlorinated aromatic diamine compound with applications in organic synthesis and specialty chemical production. Its structure, featuring three chlorine substituents and two amine groups, makes it a versatile intermediate for synthesizing heterocyclic compounds, dyes, and agrochemicals. The presence of both electron-withdrawing (chloro) and electron-donating (amino) groups allows for selective functionalization in cross-coupling reactions. This compound exhibits stability under standard conditions, facilitating handling and storage. Its high purity and well-defined reactivity profile make it suitable for research and industrial processes requiring precise molecular modifications. Careful handling is advised due to potential sensitivity to oxidation and reactivity with strong acids or bases.
3,4,5-trichlorobenzene-1,2-diamine structure
30064-28-9 structure
Product Name:3,4,5-trichlorobenzene-1,2-diamine
CAS No:30064-28-9
MF:C6H5Cl3N2
MW:211.476298093796
MDL:MFCD21604315
CID:323116
PubChem ID:100529
Update Time:2025-08-05

3,4,5-trichlorobenzene-1,2-diamine Chemical and Physical Properties

Names and Identifiers

    • 1,2-Benzenediamine,3,4,5-trichloro-
    • 3,4,5-trichlorobenzene-1,2-diamine
    • 3,4,5-Trichloro-1,2-phenylenediamine
    • 3,4,5-trichloro-o-phenylenediamine
    • 3,4,5-Trichlor-o-phenylendiamin
    • 3,4,5-trichlorophenylene-1,2-diamine
    • 4,5,6-trichloro-1,2-phenylenediamine
    • AC1L2OXJ
    • AC1Q3MI0
    • AG-E-98339
    • AR-1E8908
    • CTK4G4316
    • EINECS 250-020-0
    • NSC315538
    • UNII-PDP3G8TT48
    • 1,2-Benzenediamine, 3,4,5-trichloro-
    • 30064-28-9
    • PDP3G8TT48
    • NSC-315538
    • ZFDILXLUXPRASO-UHFFFAOYSA-N
    • NS00028833
    • SCHEMBL7210094
    • DTXSID70184129
    • NSC 315538
    • EN300-343471
    • MDL: MFCD21604315
    • Inchi: 1S/C6H5Cl3N2/c7-2-1-3(10)6(11)5(9)4(2)8/h1H,10-11H2
    • InChI Key: ZFDILXLUXPRASO-UHFFFAOYSA-N
    • SMILES: ClC1=C(C(=CC(=C1N)N)Cl)Cl

Computed Properties

  • Exact Mass: 209.95205
  • Monoisotopic Mass: 209.952
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 144
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 52A^2

Experimental Properties

  • Density: 1.628
  • Boiling Point: 363.6°Cat760mmHg
  • Flash Point: 173.7°C
  • Refractive Index: 1.686
  • PSA: 52.04

3,4,5-trichlorobenzene-1,2-diamine Pricemore >>

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